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Compound of Interest

Compound Name: 4-(4-Methoxyphenyl)butanal

CAS No.: 56047-51-9

Cat. No.: B3272006

Get Quote

CAS Number: 56047-51-9 Synonyms: 4-(p-Methoxyphenyl)butyraldehyde; 4-

Methoxybenzenebutanal Formula: C₁₁H₁₄O₂ Molecular Weight: 178.23 g/mol

Part 1: Executive Summary & Immediate Action
Status:Hazardous Chemical Waste Primary Hazard: Skin/Eye Irritant, Combustible Liquid (High

Flash Point), Air Sensitive. Disposal Method: Incineration via licensed hazardous waste

contractor.[1] Prohibited: Do NOT dispose of down the drain, evaporate in fume hoods, or mix

with incompatible oxidizers.

Emergency Spill Response (Immediate)
If a spill occurs, execute the S.C.L. Protocol immediately:

Stop the source (if safe).[2]

Contain the liquid with inert absorbents (sand, vermiculite).[1][2]

Label the waste container immediately as "Hazardous Waste - Aldehyde Contaminated."
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Part 2: Chemical Profile & Hazard Assessment
To dispose of this chemical safely, you must understand its reactivity profile. 4-(4-
Methoxyphenyl)butanal is an aromatic aldehyde. Unlike simple solvents, its functional group

drives its disposal logic.

Property Value/Description Disposal Implication

Physical State
Liquid (Colorless to pale

yellow)

Requires leak-proof,

chemically resistant

containment (Glass/HDPE).

Reactivity
Air Sensitive. Oxidizes to 4-(4-

methoxyphenyl)butyric acid.

Minimize headspace in waste

containers to prevent pressure

buildup or crust formation.

Incompatibility
Strong Oxidizers, Strong

Bases, Reducing Agents.[3]

CRITICAL: Do not mix with

Nitric Acid, Peroxides, or

Caustics in waste streams.

Flash Point
>93°C (Estimated based on

analogs)

Classified as Combustible (not

highly flammable), but must be

kept away from heat sources.

Water Solubility Low / Immiscible

Will form a separate organic

layer; do not attempt aqueous

dilution for disposal.

Part 3: Waste Segregation & Compatibility
Proper segregation prevents "uncontrolled lab reactions" inside waste drums. Use the following

decision logic to categorize your waste stream.
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Protocol Logic

Waste Generation:
4-(4-Methoxyphenyl)butanal

Is the waste pure chemical
or mixed with solvent?

Identify Solvent Base

Liquid Solution

Stream C: Solid Waste
(Contaminated Wipes/PPE)

Solid/Wipes

Contains Halogens?
(DCM, Chloroform)

Stream A: Non-Halogenated Organic
(Label: Organic Aldehydes)

No (Ethanol, Ethyl Acetate, etc.)

Stream B: Halogenated Organic
(Label: Halogenated Waste)

Yes

NEVER mix with Oxidizers
(Nitric Acid, Peroxides)

Click to download full resolution via product page
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Figure 1: Waste segregation logic flow. Ensure strict separation from oxidative waste streams

to prevent exothermic reactions.

Part 4: Step-by-Step Disposal Protocols
Protocol A: Routine Laboratory Disposal (Small Quantities)
Applicability: Residual amounts in flasks, expired stock solutions (< 1 Liter).

Preparation:

Don appropriate PPE: Nitrile gloves (double gloving recommended), safety goggles, and

lab coat.

Select a waste container: Amber Glass or High-Density Polyethylene (HDPE). Avoid metal

containers if the aldehyde has oxidized to acid, as it may corrode the metal.

Transfer:

Pour the chemical into the designated Non-Halogenated Organic Waste container.

Rinse: Triple-rinse the original container with a compatible solvent (e.g., Acetone or

Ethanol). Add these rinsates to the same waste container.

Labeling (Critical):

Affix a hazardous waste tag.[4][5]

Chemical Name: Write out "4-(4-Methoxyphenyl)butanal" fully. Do not use abbreviations

or chemical structures alone.

Hazard Checkbox: Mark "Irritant" and "Combustible/Flammable".

Storage:

Close the cap tightly.[2][3][5][6][7][8]

Store in a Secondary Containment bin in a cool, well-ventilated area (2-8°C is ideal for

stability, but room temp is acceptable for short-term waste storage).
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Protocol B: Chemical Deactivation (Advanced/Large Quantities)
Applicability: Large volumes (> 1 Liter) or when specific EH&S protocols require on-site

neutralization before pickup. Note: This converts the aldehyde to a less reactive carboxylic

acid.

Reaction Setup:

Dissolve the aldehyde in acetone.

Slowly add a dilute solution of Potassium Permanganate (

) or dilute Hydrogen Peroxide (

) under controlled stirring/cooling.

Warning: This oxidation is exothermic. Monitor temperature.

Neutralization:

Once the reaction is complete (no aldehyde odor/TLC confirmation), neutralize the

solution to pH 7.

Disposal:

Dispose of the resulting mixture as aqueous hazardous waste (if water-based) or organic

waste depending on the solvent used.

Part 5: Spill Cleanup Procedures
Scenario: A 100mL bottle drops and shatters on the lab floor.

Evacuate & Ventilate:

Alert nearby personnel.

Open fume hood sashes (if nearby) to increase exhaust; close lab doors.

PPE Upgrade:
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Wear butyl rubber or Silver Shield gloves if direct contact with the bulk liquid is likely

(Nitrile provides only splash protection for aromatic aldehydes).

Use a half-mask respirator with organic vapor cartridges if ventilation is poor.

Containment:

Surround the spill with a dike of vermiculite or spill pillows.

Do not use paper towels for bulk liquid (high surface area + flammability risk).

Absorption:

Cover the spill with inert absorbent (sand/vermiculite).[1][2]

Allow 5–10 minutes for absorption.

Collection:

Scoop material into a wide-mouth plastic jar or bucket.

Label: "Debris contaminated with 4-(4-Methoxyphenyl)butanal."

Surface Decontamination:

Wash the area with a soap/water solution.[6][7]

Collect the wash water into the liquid hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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